Cas no 3585-52-2 (2-(4-ethylphenyl)propanoic acid)

• Product Name: 2-(4-ethylphenyl)propanoic acid
• CAS No: 3585-52-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD08275594
• CID: 296023
• PubChem ID: 527816
• Update Time: 2025-11-12

2-(4-ethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-ethyl-a-methyl-
• Tivozanib (AV-951)
• 2-(4-ethylphenyl)propanoic acid
• (2RS)-2-(4-ETHYLPHENYL) PROPANOIC ACID
• (2RS)-2-(4-Ethylphenyl)propionic acid
• 4-Ethyl-α-methylbenzeneacetic acid
• p-Ethylhydratropic acid
• 2-(p-Ethylphenyl)propionic acid
• Ibuprofen EP Impurity N
• (2RS)-2-(4-Ethylphenyl)propanoic Acid; Ibuprofen Imp. N (EP); Ibuprofen Impurity N
• Propanoic acid, 2-(4-ethylphenyl)
• 2-(4-Ethylphenyl)propanoicacid
• 2-(4-Ethylphenyl)-propanoic acid
• MFCD08275594
• Ibuprofen specified impurity N [EP]
• IBUPROFEN IMPURITY N [EP IMPURITY]
• 4-ethylphenylpropionic acid
• 7TM57OUE60
• 2-(4-ethyl-phenyl)-propionic acid
• SCHEMBL1512673
• IMP. N (EP): (2RS)-2-(4-ETHYLPHENYL)-PROPANOIC ACID
• UNII-7TM57OUE60
• Q27268831
• CS-0120856
• BENZENEACETIC ACID, 4-ETHYL-.ALPHA.-METHYL-
• 3585-52-2
• (2RS)-2-(4-ETHYLPHENYL)PROPANOIC ACID
• 2-(4-Ethylphenyl)propionic Acid
• AKOS010488468
• Z792377226
• p-EthylhydratropicAcid-d3
• EN300-66753
• Ibuprofen impurity N
• Benzeneacetic acid, 4-ethyl-alpha-methyl-
• A899633
• (+/-)-2-(4-Ethylphenyl)propanoic acid
• Ibuprofen Imp.N : (2RS)-2-(4-Ethylphenyl)propionic Acid
• Ibuprofen EP Impurity N (p-Ethylhydratropic Acid)
• (2RS)-2-(4-ETHYLPHENYL)PROPANOICACID
• DB-335949
• Benzeneacetic acid, 4-ethyl-a-methyl-
• 1ST161049

• MDL： MFCD08275594
• Inchi： 1S/C11H14O2/c1-3-9-4-6-10(7-5-9)8(2)11(12)13/h4-8H,3H2,1-2H3,(H,12,13)
• InChI Key： VGMCZELQCNPMQV-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.067
• Melting Point: 35-38 ºC
• PSA: 37.30000
• LogP: 2.43710

2-(4-ethylphenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature